Cas no 71205-32-8 (1-(3-aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride)
71205-32-8 structure
Product Name:1-(3-aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride
CAS No:71205-32-8
MF:C7H8ClN5S
MW:229.689917564392
CID:1749303
PubChem ID:3018085
Update Time:2025-04-21
1-(3-aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride
- 1-(3-Aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride (1:1)
- 5H-tetrazole-5-thione, 1-(3-aminophenyl)-1,2-dihydro-, hydrochloride (1:1)
- 5H-Tetrazole-5-thione, 1-(3-aMinophenyl)-1,2-dihydro-, Monohydrochloride
- 71205-32-8
- 1-(3-aminophenyl)-5-mercaptotetrazole hydrochloric acid salt
- 14124-34-6
- SCHEMBL8020291
- 1-(3-aminophenyl)-5-mercaptotetrazole hydrochloride
- 1-(3-Aminophenyl)-1H-tetrazole-5-thiol hydrochloride
- 5H-Tetrazole-5-thione, 1-(3-aminophenyl)-1,2-dihydro-, hydrochloride
- 1-(3-aminophenyl)- 5-mercaptotetrazole hydrochloride
- 1-(3-aminophenyl)-2H-tetrazole-5-thione;hydrochloride
- DTXSID20887774
- DTXCID801027059
-
- Inchi: 1S/C7H7N5S.ClH/c8-5-2-1-3-6(4-5)12-7(13)9-10-11-12;/h1-4H,8H2,(H,9,11,13);1H
- InChI Key: BMRLZHWIMPOGRN-UHFFFAOYSA-N
- SMILES: Cl.S=C1N=NNN1C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 229.01914
- Monoisotopic Mass: 229.0188941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.1Ų
Experimental Properties
- PSA: 66.01
1-(3-aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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